6-{3-[(5-chloro-2-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-(3-fluorophenyl)nicotinamide

• IUPAC Name: 6-[3-[(5-chloro-2-hydroxyphenyl)methylamino]pyrrolidin-1-yl]-N-(3-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C23H22ClFN4O2/c24-17-5-6-21(30)16(10-17)13-26-20-8-9-29(14-20)22-7-4-15(12-27-22)23(31)28-19-3-1-2-18(25)11-19/h1-7,10-12,20,26,30H,8-9,13-14H2,(H,28,31)
• InChI Key: XWDMYFQZOWCCIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NCC2=C(C=CC(=C2)Cl)O)C3=NC=C(C=C3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C23H22ClFN4O2
• Molecular Weight: 440.9 g/mol
• CAS No.: 1251632-14-0

Description

The compound “6-{3-[(5-chloro-2-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-(3-fluorophenyl)nicotinamide” has a molecular formula of C23H22ClFN4O2, an average mass of 440.898 Da, and a monoisotopic mass of 440.141541 Da. It is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Biological Activity and Antimicrobial Properties

This compound has shown biological activity in various forms. For instance, derivatives of nicotinamide, similar in structure, have been prepared and shown to possess significant in vitro antimicrobial activity against various bacterial and fungal species. These compounds have been compared with standard drugs, indicating their potential in antimicrobial therapies (Patel & Shaikh, 2010).

Antifungal Applications

A series of novel 2‐aminonicotinamide derivatives, designed based on the structure of related compounds, exhibited potent in vitro antifungal activity against Candida albicans and other fungal species. These compounds were found to inhibit the biosynthesis of glycosylphosphatidylinositol (GPI)‐anchored proteins in fungi, indicating a specific mode of action which might have broader applications in antifungal treatments (Ni et al., 2017).

Molecular Crystal Applications

Studies on cocrystals of nicotinamide with aromatic acids have demonstrated unique hydrogen-bonded interactions, which are crucial for the development of novel molecular crystal structures. These structures can have significant implications in the field of material science and crystal engineering (Lou & Hu, 2011).

Neuroprotective Potential

Research on related nicotinamide compounds has revealed their potential in protecting against neuronal cell damage. These compounds can act as Na+/Ca2+ exchange inhibitors, offering protection against hypoxia/reoxygenation-induced damage in neuronal cells. This indicates a possible therapeutic application in neuroprotection (Iwamoto & Kita, 2006).

Antibacterial Properties

Carbacylamidophosphates containing nicotinamide have been synthesized and shown to possess significant antibacterial activity. These compounds have been tested against various bacterial strains, indicating their potential use in developing new antibacterial agents (Oroujzadeh et al., 2017).

Non-Linear Optical Properties

Proton transfer hydrogen-bonded complexes of nicotinamide have been characterized and found to show efficient second harmonic frequency generation, which is a significant property in the field of non-linear optics. This suggests potential applications in the development of materials for non-linear optical devices (Bryndal et al., 2014).